Cas no 1887070-53-2 (2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine)

• Product Name: 2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine
• CAS No: 1887070-53-2
• MF: C₆H₆Cl₂N₂O₂S
• MW: 241.095037937164
• CID: 6941543
• PubChem ID: 118936851
• Update Time: 2025-05-08

2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1887070-53-2
• 2,4-Dichloro-5-[(methylsulfonyl)methyl]pyrimidine
• SCHEMBL17581181
• DB-191994

• Inchi： 1S/C6H6Cl2N2O2S/c1-13(11,12)3-4-2-9-6(8)10-5(4)7/h2H,3H2,1H3
• InChI Key： NACNPDUPSRAROD-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)CS(C)(=O)=O

Computed Properties

• Exact Mass: 239.9527040Da
• Monoisotopic Mass: 239.9527040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.3Ų